![molecular formula C17H23N3O2 B600805 Tert-butyl 4-(1H-benzo[D]imidazol-2-YL)piperidine-1-carboxylate CAS No. 953071-73-3](/img/structure/B600805.png)
Tert-butyl 4-(1H-benzo[D]imidazol-2-YL)piperidine-1-carboxylate
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Overview
Description
Tert-butyl 4-(1H-benzo[D]imidazol-2-YL)piperidine-1-carboxylate is a chemical compound with the molecular formula C17H23N3O2 . It has a molecular weight of 301.39 . The compound is solid in physical form .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzimidazole ring attached to a piperidine ring via a carbon atom. The piperidine ring is further attached to a carboxylate group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 301.4 g/mol . It has a computed XLogP3-AA value of 2.9, indicating its lipophilicity . It has one hydrogen bond donor and three hydrogen bond acceptors . The compound is solid in physical form , and it is stored in a sealed, dry environment at 2-8°C .Scientific Research Applications
Synthesis of Biologically Active Compounds : This compound is used as an important intermediate in the synthesis of various biologically active compounds, such as crizotinib, which have significant pharmaceutical applications (Kong et al., 2016).
Role in Anticancer Drug Development : It serves as an intermediate in the synthesis of small molecule anticancer drugs. The compound has been utilized in various synthetic methods, underscoring its importance in developing new anticancer therapies (Zhang et al., 2018).
Nociceptin Antagonists Synthesis : It is also used in the efficient and practical asymmetric synthesis of compounds that serve as intermediates for nociceptin antagonists, indicating its relevance in pain management and neurological research (Jona et al., 2009).
Chemical Sensor Development : Derivatives of this compound have been used to create luminescent sensors for the detection of cyanide and mercury ions. This application demonstrates its utility in environmental monitoring and analytical chemistry (Emandi et al., 2018).
Electrochemical Properties : The compound and its derivatives have been studied for their electrochemical properties, particularly as acceptor units in donor-acceptor-donor type polymers, highlighting its potential in material science and electronics (Ozelcaglayan et al., 2012).
Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause less serious health hazards . The hazard statements associated with this compound are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and specific procedures to follow if the compound is swallowed or comes into contact with skin or eyes .
Biochemical Analysis
Biochemical Properties
It is known that imidazole derivatives, which this compound is a part of, show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities
Cellular Effects
Some imidazole derivatives have been shown to have anticancer activity against different cell lines such as A549, MCF-7, HepG2, and OVCAR-3
Molecular Mechanism
It is known that imidazole derivatives can exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
tert-butyl 4-(1H-benzimidazol-2-yl)piperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O2/c1-17(2,3)22-16(21)20-10-8-12(9-11-20)15-18-13-6-4-5-7-14(13)19-15/h4-7,12H,8-11H2,1-3H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDZVWRLDUPCQJD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C2=NC3=CC=CC=C3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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